Cas no 265098-91-7 (pentyl 4-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate)

• Product Name: pentyl 4-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate
• CAS No: 265098-91-7
• Molecular Formula: C₁₉H₂₃NO₃S₂
• Molecular Weight: 377.520822763443
• CID: 6340413
• PubChem ID: 1870579

pentyl 4-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate Properties

Names and Identifiers

• pentyl 4-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate
• 265098-91-7
• F0385-0342
• pentyl 4-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate
• AKOS000523320
• (Z)-pentyl 4-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)butanoate
• PENTYL 4-[(5Z)-4-OXO-5-(PHENYLMETHYLIDENE)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]BUTANOATE

• InChIKey： SQKCAUSSKMYQSI-PEZBUJJGSA-N
• Inchi： 1S/C19H23NO3S2/c1-2-3-7-13-23-17(21)11-8-12-20-18(22)16(25-19(20)24)14-15-9-5-4-6-10-15/h4-6,9-10,14H,2-3,7-8,11-13H2,1H3/b16-14-
• SMILES： S1/C(=C\C2C=CC=CC=2)/C(N(C1=S)CCCC(=O)OCCCCC)=O

Computed Properties

• Exact Mass: 377.11193594g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 10
• Monoisotopic Mass: 377.11193594g/mol
• Heavy Atom Count: 25
• Complexity: 513
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters